Cas no 2649420-27-7 (ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 2649420-27-7
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 5109918
• Update Time: 2026-03-03

ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 6-bromo-4-hydroxy-, ethyl ester
• ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C10H9BrN2O3/c1-2-16-10(15)7-4-12-13-5-6(11)3-8(14)9(7)13/h3-5,14H,2H2,1H3
• InChI Key： PHCAFRMHZMBLEE-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=C(Br)C=C2O

Additional information on ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-Bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2649420-27-7)

Ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2649420-27-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of both bromo and hydroxy functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate has surged, driven by its applications in medicinal chemistry. A growing number of studies highlight its role in the synthesis of novel therapeutic agents targeting diseases such as cancer and autoimmune disorders. The compound's CAS number 2649420-27-7 is frequently searched in scientific databases, reflecting its importance in academic and industrial research. Additionally, its pyrazolo[1,5-a]pyridine core is a subject of interest for researchers investigating structure-activity relationships (SAR) in drug design.

One of the key advantages of ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate is its compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry. This adaptability allows chemists to incorporate it into complex molecular frameworks with high precision. The bromo substituent, in particular, serves as a reactive handle for palladium-catalyzed transformations, enabling the creation of diverse derivatives. Such flexibility is crucial for optimizing drug candidates in preclinical development.

From an environmental and sustainability perspective, the synthesis and use of CAS 2649420-27-7 align with the principles of green chemistry. Researchers are exploring eco-friendly catalytic systems to minimize waste and energy consumption during its production. This focus on sustainability resonates with current trends in the chemical industry, where there is a strong push toward reducing the environmental footprint of synthetic processes. The compound's potential for scalable and efficient synthesis further enhances its appeal for large-scale applications.

The pharmaceutical industry is not the only sector benefiting from ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate. Agrochemists are also investigating its derivatives for their herbicidal and fungicidal properties. The pyrazolo[1,5-a]pyridine scaffold has shown promise in developing next-generation crop protection agents, addressing the global need for sustainable agriculture solutions. This dual applicability in healthcare and agriculture underscores the compound's versatility and broad utility.

Analytical characterization of CAS 2649420-27-7 is another area of active research. Advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its structure and purity. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The availability of high-purity ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate is critical for reproducible results in both academic and industrial settings.

In conclusion, ethyl 6-bromo-4-hydroxy-pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 2649420-27-7) represents a valuable tool in modern chemical research. Its multifaceted applications, coupled with its synthetic accessibility, make it a cornerstone in the development of innovative therapeutic and agrochemical solutions. As scientific advancements continue, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and sustainability.